Kalmagin

Specification

• CAS No.: 122965-03-1
• Molecular Formula: C4H5CaMg4NaO16
• Molecular Weight: 469.36 g/mol
• IUPAC Name: calcium;tetramagnesium;sodium;hydrogen carbonate;tricarbonate;tetrahydroxide
• Standard InChI: InChI=1S/4CH2O3.Ca.4Mg.Na.4H2O/c4*2-1(3)4;;;;;;;;;;/h4*(H2,2,3,4);;;;;;;4*1H2/q;;;;5*+2;+1;;;;/p-11
• Standard InChI Key: XJYLMFBGPDYKRR-UHFFFAOYSA-C
• SMILES: C(=O)(O)[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].[OH-].[OH-].[OH-].[OH-].[Na+].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Ca+2]
• Canonical SMILES: C(=O)(O)[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].[OH-].[OH-].[OH-].[OH-].[Na+].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Ca+2]

Introduction

Chemical Composition and Structure

Molecular Formula and Weight

Kalmagin possesses a precise molecular formula of C₄H₅CaMg₄NaO₁₆, with a calculated molecular weight of 469.36 g/mol. This formula indicates the presence of:

• 4 carbon atoms

• 5 hydrogen atoms

• 1 calcium ion

• 4 magnesium ions

• 1 sodium ion

• 16 oxygen atoms

Structural Characteristics

The structural composition of Kalmagin can be described as a mixture of carbonic acid calcium salt combined with magnesium carbonate hydroxide and sodium hydrogen carbonate. The arrangement of these components creates a complex three-dimensional structure with specific chemical properties.

Chemical Identifiers

Table 1: Chemical Identifiers for Kalmagin

Identifier Type	Value
CAS Number	122965-03-1
IUPAC Name	calcium;tetramagnesium;sodium;hydrogen carbonate;tricarbonate;tetrahydroxide
PubChem Compound ID	3083003
Standard InChI	InChI=1S/4CH2O3.Ca.4Mg.Na.4H2O/c42-1(3)4;;;;;;;;;;/h4(H2,2,3,4);;;;;;;41H2/q;;;;5+2;+1;;;;/p-11
Standard InChIKey	XJYLMFBGPDYKRR-UHFFFAOYSA-C

Physical and Chemical Properties

Kalmagin exhibits several distinctive physical and chemical properties that define its behavior and potential applications.

Physical Properties

Table 2: Physical Properties of Kalmagin

Property	Value
Molecular Weight	469.36 g/mol
Physical State	Solid powder (at standard conditions)
Boiling Point	333.6°C at 760 mmHg
Flash Point	169.8°C
Exact Mass	467.85000
Vapor Pressure	2.58E-05 mmHg at 25°C

Solubility and Stability

While specific solubility data for Kalmagin is limited in the available research literature, its chemical composition suggests properties similar to other calcium-magnesium salts. The presence of carbonate and hydroxide groups likely confers some degree of water solubility, though complete dissolution characteristics would be dependent on pH and temperature conditions.

Current Research Gaps and Future Directions

Despite its defined chemical composition, Kalmagin remains relatively understudied compared to many other inorganic compounds. Several research gaps exist:

• Comprehensive pharmacological profiling

• Detailed structure-activity relationships

• Potential therapeutic applications based on its unique ionic composition

• Environmental impact and biodegradation pathways

• Optimization of synthesis methods for improved yield and purity

Future research directions might include more detailed investigation of Kalmagin's biological activities, exploration of potential pharmaceutical applications, and development of analytical methods for its detection and quantification in complex matrices.